2-Bromocyclopentan-1-amine hydrobromide

• IUPAC Name: 2-bromocyclopentan-1-amine;hydrobromide
• InChI: InChI=1S/C5H10BrN.BrH/c6-4-2-1-3-5(4)7;/h4-5H,1-3,7H2;1H
• InChI Key: XROFQBFAFKJQIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)Br)N.Br
• Molecular Formula: C5H11Br2N
• Molecular Weight: 244.96 g/mol

Description

Molecular Structure Analysis

The molecular structure of 2-Bromocyclopentan-1-amine hydrobromide consists of a cyclopentane ring with a bromine atom and an amine group attached to it. The molecular weight of this compound is 244.96 g/mol.

Scientific Research Applications

CO2 Capture

A study conducted by Bates et al. (2002) explored the use of a task-specific ionic liquid for CO2 capture. This research might be relevant as it involves brominated amine derivatives similar to 2-Bromocyclopentan-1-amine hydrobromide. The ionic liquid demonstrated efficiency in CO2 sequestration comparable to commercial amine sequestering agents, highlighting its potential in environmental applications (Bates et al., 2002).

Synthesis and Evaluation in Septic Shock Model

Alexeev et al. (2019) described the synthesis of bicyclic bridged isothioureas, a process involving brominated amine hydrobromides, and evaluated their activity in a model of lipopolysaccharide-induced septic shock. This study is significant for its implications in developing treatments for septic shock, demonstrating the chemical versatility and potential medicinal applications of brominated amine compounds (Alexeev et al., 2019).

Advanced Synthesis of Heterocycles

Kisel et al. (2002) reported on the synthesis of 1,2,3,4-Tetrahydrospiro[isoquinoline-4,1'-cyclopentane]-3-imines and related condensed spirocyclic systems. This work, involving brominated intermediates, underscores the role of brominated amines in the construction of complex heterocyclic structures with potential pharmaceutical applications (Kisel et al., 2002).

Amination Reactions Mediated by Palladium

Grasa et al. (2001) explored the use of nucleophilic N-heterocyclic carbenes as catalyst modifiers in amination reactions involving aryl bromides, demonstrating the significance of brominated compounds in facilitating complex synthetic transformations. This research is pertinent to the development of new synthetic methodologies for amine production (Grasa et al., 2001).

Synthesis and Antimicrobial Activity of Silver(I) Complexes

Gottschaldt et al. (2006) synthesized novel carbohydrate-substituted tripodal NS3 ligands through the reaction of tris(2-bromoethyl)amine hydrobromide with sugar thiols. The resulting silver(I) complexes exhibited a broad spectrum of antimicrobial activities, indicating the potential use of brominated amine derivatives in developing new antimicrobial agents (Gottschaldt et al., 2006).